molecular formula C6H17NO3 B8686592 Ethanaminium, 2-hydroxy-N-(2-hydroxyethyl)-N,N-dimethyl-, hydroxide CAS No. 56742-57-5

Ethanaminium, 2-hydroxy-N-(2-hydroxyethyl)-N,N-dimethyl-, hydroxide

Cat. No.: B8686592
CAS No.: 56742-57-5
M. Wt: 151.20 g/mol
InChI Key: RKTGAWJWCNLSFX-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethanaminium, 2-hydroxy-N-(2-hydroxyethyl)-N,N-dimethyl-, hydroxide is a useful research compound. Its molecular formula is C6H17NO3 and its molecular weight is 151.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

56742-57-5

Molecular Formula

C6H17NO3

Molecular Weight

151.20 g/mol

IUPAC Name

bis(2-hydroxyethyl)-dimethylazanium;hydroxide

InChI

InChI=1S/C6H16NO2.H2O/c1-7(2,3-5-8)4-6-9;/h8-9H,3-6H2,1-2H3;1H2/q+1;/p-1

InChI Key

RKTGAWJWCNLSFX-UHFFFAOYSA-M

Canonical SMILES

C[N+](C)(CCO)CCO.[OH-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The procedure of Example 1 was followed except that about 267 grams of DMEA, 300 grams of de-ionized water, and 125 grams of ethylene oxide were used. However, at the end of the nitrogen purge, about 4.5 grams of ethylenediamine were added. The product is a clear and colorless solution, and no color change was observed after one month of standing at room temperature.
Name
Quantity
267 g
Type
reactant
Reaction Step One
Quantity
125 g
Type
reactant
Reaction Step Two
Name
Quantity
300 g
Type
solvent
Reaction Step Three

Synthesis routes and methods II

Procedure details

A two-liter three-necked flask equipped with a thermometer, magnetic stirrer, dry ice condenser, cooling bath, and nitrogen inlet was charged with about 267 grams of dimethylethanolamine (DMEA) and 330 grams of de-ionized water. About 128 grams of ethylene oxide was fed slowly through a feeding tube into the reaction mixture using moderate agitation, and the reaction temperature was maintained below 20° C. After the ethylene oxide addition was completed, the reaction was allowed to digest for an additional hour. The reaction mixture was then purged with nitrogen for one hour. The product is a clear and colorless solution. However, after about four days of standing at room temperature, the product darkened somewhat.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
267 g
Type
reactant
Reaction Step Two
Name
Quantity
330 g
Type
solvent
Reaction Step Two
Quantity
128 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.